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Cat. No.: B1580499 Get Quote

An In-depth Technical Guide to Hexyl D-glucoside

For Researchers, Scientists, and Drug Development Professionals

Introduction
Hexyl D-glucoside is a non-ionic surfactant belonging to the alkyl polyglucoside (APG) family.

[1][2] It is synthesized from the reaction of D-glucose with hexanol.[1][3] Its amphiphilic nature,

combining a hydrophilic glucose head and a hydrophobic six-carbon hexyl tail, gives it valuable

surfactant properties.[3] This structure allows it to be used as a mild, non-denaturing detergent

for solubilizing, stabilizing, and analyzing membrane proteins.[3] Unlike harsher ionic

detergents, Hexyl D-glucoside is adept at disrupting lipid-lipid and lipid-protein interactions

while preserving the essential protein-protein interactions required for biological function.[3] It is

widely utilized in research and pharmaceutical formulations to enhance the solubility of

hydrophobic compounds.[4] Furthermore, its biodegradable and environmentally friendly profile

makes it a sustainable alternative in various applications, including cosmetics, household

cleaners, and green chemistry.[2][5]

Physical and Chemical Properties
The physical and chemical characteristics of Hexyl D-glucoside are summarized below. These

properties are crucial for its application in various scientific and industrial fields.

General and Physical Properties
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Property Value Source

Molecular Formula C₁₂H₂₄O₆ [3][6]

Molecular Weight 264.32 g/mol [3][6]

Appearance
White powder / Light yellow

liquid
[1][2][7]

Density 1.23 g/cm³ [2][3][7]

Boiling Point 432.3 °C at 760 mmHg [2][3][7]

Flash Point 215.2 °C [2][7]

Refractive Index 1.521 [2][7]

Solubility and Surfactant Properties
Property Value Source

Water Solubility 750 g/L (at 20 °C) [2][4][7]

Critical Micelle Concentration

(CMC)
0.44 mM (in dichloromethane) [3]

250 mM (n-Hexyl-β-D-

glucopyranoside)
[6]

LogP (Octanol/Water Partition

Coeff.)
-0.61680 [7]

pKa 12.96 ± 0.70 (Predicted) [2][4][7]

Vapor Pressure 2.75 x 10⁻⁹ mmHg (at 25 °C) [2][7]

Experimental Protocols
Detailed methodologies for the synthesis and characterization of Hexyl D-glucoside are

provided below.
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Chemical Synthesis: Fischer Glycosylation (Generalized
Protocol)
The foundational method for synthesizing alkyl glucosides is the acid-catalyzed reaction of

dextrose with a fatty alcohol, a process known as Fischer glycosylation.[3]

Objective: To synthesize Hexyl D-glucoside by reacting D-glucose with 1-hexanol in the

presence of an acid catalyst.

Materials:

D-glucose

1-hexanol (in excess, serves as reactant and solvent)

Strong acid catalyst (e.g., HCl, H₂SO₄)

Sodium bicarbonate (NaHCO₃)

Ethyl acetate

Deionized water

Procedure:

Catalyst Preparation: Prepare a solution of approximately 15% HCl in 1-hexanol.[8]

Reaction: Add 10 g of D-glucose to the acidic hexanol solution.[8]

Incubation: Stir the mixture continuously at a controlled temperature (e.g., 60 °C) for at least

12-24 hours to allow for the glycosylation reaction to proceed.[8]

Neutralization: After the reaction, carefully add solid sodium bicarbonate to the mixture until

the pH reaches approximately 5 to neutralize the acid catalyst.[8]

Filtration: Filter the solution to remove the salt byproduct and any unreacted solids.

Solvent Removal: Evaporate the excess 1-hexanol from the filtrate under vacuum.[8]
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Extraction: Add 50 mL of water to the residue. Extract the Hexyl D-glucoside product from

the aqueous phase using ethyl acetate.[8]

Purification: The collected organic phase can be further purified using techniques like column

chromatography to isolate the pure Hexyl D-glucoside anomers.

Enzymatic Synthesis (Generalized Protocol)
Enzymatic synthesis offers a "green" chemistry approach with high selectivity and milder

reaction conditions.[3] This method uses enzymes like β-glucosidases to catalyze the

condensation of D-glucose and hexanol.[3]

Objective: To synthesize Hexyl D-glucoside using a biocatalyst.

Materials:

D-glucose (or a suitable glycosyl donor like sucrose)

1-hexanol

β-glucosidase enzyme (e.g., from Hanseniaspora thailandica BC9) or whole microbial cells

(e.g., Microbacterium paraoxydans)[3]

Buffer solution (e.g., pH 6.0)[3]

Organic solvent (for biphasic system, if applicable)

Procedure:

Enzyme Preparation: Prepare a solution or suspension of the β-glucosidase enzyme or

whole cells in an appropriate buffer.

Substrate Preparation: Dissolve D-glucose in the buffer to create the aqueous phase.

Reaction Setup (Biphasic System):

Combine the aqueous phase (containing the enzyme and sugar) with an organic phase

consisting of 1-hexanol.[3] This biphasic system can significantly improve yield compared
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to a micro-aqueous system.[3]

Control of water activity is a critical parameter for maximizing yield.[3]

Incubation: Maintain the reaction at an optimal temperature and pH for the specific enzyme

used (e.g., 40-45 °C and pH 6.0).[3] Stir the mixture to ensure adequate mixing between the

phases.

Reaction Monitoring: Monitor the progress of the reaction by taking samples over time and

analyzing them for product formation using techniques like HPLC.

Termination: Once the reaction reaches the desired conversion, terminate it by denaturing

the enzyme (e.g., by heat or pH change) or by separating the phases.

Product Recovery: Separate the organic phase containing the Hexyl D-glucoside. The

product can then be purified from the excess hexanol.

Determination of Critical Micelle Concentration (CMC)
The CMC is a fundamental property of surfactants. Above this concentration, surfactant

molecules self-assemble into micelles. It can be determined using various methods, including

surface tension measurements or conductivity.[3][8]

Objective: To determine the CMC of Hexyl D-glucoside in an aqueous solution.

Method: Surface Tension Measurement

Stock Solution: Prepare a concentrated stock solution of Hexyl D-glucoside in deionized

water, well above the expected CMC.

Serial Dilutions: Create a series of dilutions from the stock solution with progressively lower

concentrations.

Measurement: Measure the surface tension of each solution using a tensiometer (e.g., with a

Du Noüy ring or Wilhelmy plate method).

Data Plotting: Plot the measured surface tension as a function of the logarithm of the Hexyl
D-glucoside concentration.
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CMC Determination: The plot will show a sharp break or inflection point. The concentration at

this point is the CMC. Below the CMC, surface tension decreases significantly with

increasing concentration; above the CMC, it remains relatively constant as excess surfactant

molecules form micelles.[9]

Visualizations: Workflows and Concepts
Caption: Generalized workflow for the chemical synthesis of Hexyl D-glucoside.

Caption: Workflow for the enzymatic synthesis of Hexyl D-glucoside in a biphasic system.

Caption: Conceptual diagram of micelle formation by Hexyl D-glucoside.

Safety and Toxicology
Hexyl D-glucoside is generally considered to have a favorable safety profile. The EPA has

verified it to be of low concern based on experimental and modeled data.[10]

Acute Toxicity: Industry studies indicate that alkyl polyglucosides have low acute oral and

dermal toxicity. A dermal LD50 value of >2,000 mg/kg for rats has been reported for Hexyl D-
glucoside.[11]

Skin and Eye Irritation: While it can cause severe skin burns and eye damage at high

concentrations, industry reviews show it does not irritate the skin at concentrations below

30%.[11] Human patch testing does show some incidence of allergic contact dermatitis.

Mutagenicity and Reproductive Toxicity: Alkyl polyglucosides are not found to cause

mutations and are not considered toxic to reproduction or development.

Environmental Fate: The compound is readily biodegradable.[5][11] Due to its low partition

coefficient (log Kow) and low vapor pressure, it has a low potential for bioaccumulation and

is not expected to evaporate into the air from water.[5] Aquatic toxicity is low, with an LC50

for rainbow trout reported as >100 mg/L.[11]

Applications in Research and Drug Development
The unique properties of Hexyl D-glucoside make it a valuable tool for researchers and drug

development professionals.
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Solubilizing Agent: Its primary use is as a solubilizing compound and detergent.[4] It is highly

effective at increasing the solubility of hydrophobic drug entities, which is a critical challenge

in pharmaceutical formulation.[3][4]

Membrane Protein Research: As a mild, non-denaturing detergent, it is invaluable for the

solubilization, stabilization, and structural analysis of membrane proteins, allowing for the

study of these proteins in a near-native state.[3]

Drug Delivery: It is being explored in drug delivery systems to enhance the bioavailability of

poorly soluble drugs by encapsulating them within micelles.[3]

Biopharmaceutical Formulation: It has shown potential for protecting sensitive biological

molecules, such as preventing the light-induced oxidation of monoclonal antibodies.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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